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Compound of Interest

Compound Name: D-Lactal

Cat. No.: B15289894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and
synthetic methodologies related to D-Lactal and its analogues. Due to the limited availability of
direct experimental data for D-Lactal, this document leverages detailed information from its
close structural analogue, D-glucal, and its acetylated derivative, tri-O-acetyl-D-glucal, to
provide a robust resource for researchers in the field. Glycals, including D-Lactal and its
analogues, are pivotal intermediates in carbohydrate chemistry and hold significant potential in
drug discovery and development.[1][2][3][4][5]

Spectroscopic Data for D-Glucal and Tri-O-acetyl-D-
glucal

The following tables summarize the key spectroscopic data for D-glucal and tri-O-acetyl-D-
glucal, serving as a reference for the characterization of these and similar compounds.

Table 1: *H NMR Spectroscopic Data
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Table 2: 13C NMR Spectroscopic Data
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Compound Solvent Chemical Shift Assignment Reference
(3) ppm

D-Glucal - 144.7 C-1 PubChem
102.7 C-2 PubChem

67.8 C-3 PubChem

68.9 C-4 PubChem

78.4 C-5 PubChem

62.1 C-6 PubChem

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber

Compound Technique ( . Assighment Reference
cm-
3320, 2920, O-H, C-H, C=C,

D-Glucal ATR PubChem
1645, 1080 C-O

Tri-O-acetyl-D- 1750, 1650, C=0 (ester), ]

- ChemicalBook
glucal 1230 C=C, C-0
Table 4: Mass Spectrometry Data

Compound Property Value Unit Reference

D-Glucal Molecular Weight  146.14 g/mol PubChem][6]

Exact Mass 146.05790880 Da PubChem|6]

Experimental Protocols

The synthesis of D-glucal and its derivatives is a well-established process in carbohydrate
chemistry. The following protocols are based on established literature procedures and provide
a framework for the laboratory synthesis of these valuable intermediates.
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Synthesis of D-Glucal from D-Glucose

This procedure involves the conversion of D-glucose to its per-acetylated form, followed by
reductive elimination to yield D-glucal.

Materials:

D-Glucose

e Acetic anhydride

e Sodium acetate

e Zinc dust

» Acetic acid

e Sodium bicarbonate
o Ethyl acetate

e Magnesium sulfate
Procedure:

o Acetylation of D-Glucose: D-glucose is treated with acetic anhydride and a catalytic amount
of sodium acetate. The mixture is heated to afford the per-acetylated glucose.

» Reductive Elimination: The crude per-acetylated glucose is dissolved in acetic acid. Zinc dust
is added portion-wise with vigorous stirring. The reaction is exothermic and should be cooled
in an ice bath.

o Work-up: After the reaction is complete, the mixture is filtered to remove excess zinc. The
filtrate is neutralized with a saturated solution of sodium bicarbonate. The aqueous layer is
extracted with ethyl acetate. The combined organic layers are dried over magnesium sulfate,
filtered, and the solvent is removed under reduced pressure to yield crude D-glucal.

 Purification: The crude product can be purified by column chromatography on silica gel.
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Synthesis of Tri-O-acetyl-D-glucal

This protocol describes the acetylation of D-glucal.[7][8]
Materials:

D-Glucal

o Acetic anhydride

e Pyridine

» Dichloromethane

e Hydrochloric acid (1M)

o Saturated sodium bicarbonate solution
e Magnesium sulfate

Procedure:

o Acetylation: D-Glucal is dissolved in a mixture of pyridine and dichloromethane. Acetic
anhydride is added dropwise at 0 °C. The reaction mixture is stirred at room temperature
until completion (monitored by TLC).

o Work-up: The reaction mixture is diluted with dichloromethane and washed successively with
1M hydrochloric acid, saturated sodium bicarbonate solution, and brine. The organic layer is
dried over magnesium sulfate, filtered, and the solvent is evaporated.

 Purification: The resulting residue is purified by column chromatography on silica gel to give
tri-O-acetyl-D-glucal as a white solid.

Potential Role of Glycals in Biological Pathways

While specific signaling pathways involving D-Lactal are not well-documented, the broader
class of glycans and their derivatives are known to play crucial roles in various biological
processes. Glycans are involved in cell-cell recognition, immune responses, and pathogenesis.
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The diagram below illustrates a generalized model of how a glycan analogue might interfere
with a typical signaling pathway.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Insights into D-Lactal and
its Analogues: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289894+#spectroscopic-data-for-d-lactal-and-its-
analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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